8-(2,4-Dimethylphenyl)-1-methyl-3-(2-oxopropyl)-1,3,5-trihydroimidazolidino[1, 2-h]purine-2,4-dione

• IUPAC Name: 6-(2,4-dimethylphenyl)-4-methyl-2-(2-oxopropyl)-7,8-dihydropurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C19H21N5O3/c1-11-5-6-14(12(2)9-11)22-7-8-23-15-16(20-18(22)23)21(4)19(27)24(17(15)26)10-13(3)25/h5-6,9H,7-8,10H2,1-4H3
• InChI Key: YHKPXVFBWOFTQV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)N2CCN3C2=NC4=C3C(=O)N(C(=O)N4C)CC(=O)C)C
• Molecular Formula: C19H21N5O3
• Molecular Weight: 367.4 g/mol

Description

8-(2,4-Dimethylphenyl)-1-methyl-3-(2-oxopropyl)-1,3,5-trihydroimidazolidino[1, 2-h]purine-2,4-dione is a useful research compound. Its molecular formula is C19H21N5O3 and its molecular weight is 367.409. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Pharmacological Evaluation

The synthesis of imidazo[2,1-f]purine-2,4-dione derivatives and their preliminary pharmacological evaluation have been a focus of research. For instance, derivatives were synthesized and evaluated for their potent ligand activity against the 5-HT(1A) receptor, indicating potential applications in exploring anxiolytic-like and antidepressant activities. These findings suggest that compounds within this structural class could serve as valuable tools for developing new therapeutics targeting serotonin receptors, which play a crucial role in mood regulation and anxiety disorders (Zagórska et al., 2009).

Anticancer Activity

Research into the cytotoxic activity of carboxamide derivatives of benzo[b][1,6]naphthyridines, which share some structural similarities with the compound , has shown significant potential in cancer treatment. These compounds were tested for their growth inhibitory properties against various cancer cell lines, demonstrating potent cytotoxic effects. Such research underscores the importance of exploring the anticancer potential of novel synthetic compounds, including purine derivatives (Deady et al., 2003).

Antiviral and Antimicrobial Properties

The synthesis of imidazo[1,2-a]-s-triazine nucleosides and their antiviral activity represent another area of significant interest. These studies are crucial for identifying new compounds with potential efficacy against viruses, including herpes and rhinoviruses. By expanding the chemical diversity of antiviral agents, researchers can develop more effective treatments for viral infections (Kim et al., 1978).